Cas no 106748-24-7 (Methyl 3-carbamoylbenzoate)

• Product Name: Methyl 3-carbamoylbenzoate
• CAS No: 106748-24-7
• MF: C₉H₉NO₃
• MW: 179.172662496567
• MDL: MFCD06245500
• CID: 171017
• PubChem ID: 184711
• Update Time: 2025-04-19

Methyl 3-carbamoylbenzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-carbamoylbenzoate
• Methyl 3-(aminocarbonyl)benzoate
• AC1L4FEK
• AC1Q5Z9Z
• isophthalamic acid methyl ester
• Isophthalamidsaeure-methylester
• Methyl isophthalamate
• PubChem16125
• Benzoic acid, 3-(aMinocarbonyl)-, Methyl ester
• 3-(Methoxycarbonyl)benzamide, Methyl isophthalamate
• A801495
• SY272101
• Methyl3-carbamoylbenzoate
• FS-1736
• MFCD06245500
• Benzoic acid,3-(aminocarbonyl)-, methyl ester
• D94838
• 106748-24-7
• CS-0150664
• 3-Carbamoylbenzoic acid methyl ester
• SCHEMBL2490695
• FT-0677326
• DTXSID30147750
• AKOS006229219
• methyl3-(aminocarbonyl)benzoate
• MNDFXDXRMYURMC-UHFFFAOYSA-N
• Methyl 3-(aminocarbonyl)benzoate, AldrichCPR
• Z326029350
• DB-059503
• Methyl 3-carbamoyl-benzoate

• MDL： MFCD06245500
• Inchi： 1S/C9H9NO3/c1-13-9(12)7-4-2-3-6(5-7)8(10)11/h2-5H,1H3,(H2,10,11)
• InChI Key： MNDFXDXRMYURMC-UHFFFAOYSA-N
• SMILES： O(C)C(C1C=CC=C(C(N)=O)C=1)=O

Computed Properties

• Exact Mass: 179.05827
• Monoisotopic Mass: 179.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: nothing
• Topological Polar Surface Area: 69.4

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Melting Point: 147-150 °C
• Boiling Point: 318.5±25.0 °C at 760 mmHg
• Flash Point: 167.4±19.5 °C
• Refractive Index: 1.556
• PSA: 69.39
• LogP: 1.27240
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

Methyl 3-carbamoylbenzoate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters